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molecular formula C12H10ClNO2S B2635695 Methyl 3-amino-5-(3-chlorophenyl)thiophene-2-carboxylate CAS No. 304477-85-8

Methyl 3-amino-5-(3-chlorophenyl)thiophene-2-carboxylate

Cat. No. B2635695
CAS RN: 304477-85-8
M. Wt: 267.73
InChI Key: WLPWFUWQZRXIFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07358376B2

Procedure details

Phosphorous oxychloride (6.7 mL) was added to dimethylformamide (11 mL) with ice cooling to keep the internal temperature below 25° C. After 20 minutes, (3-chlorophenyl)ethanone (5 g) was added portionwise keeping the internal temperature below 30° C. The reaction mixture was heated to 50° C. and then treated cautiously with hydroxylamine hydrochloride (10 g). The reaction mixture was stirred for 20 minutes at room temperature and water (50 mL) was added. After a further 30 minutes, the reaction mixture was extracted three times with ethyl acetate. The combined extracts were washed with brine, dried (MgSO4) and evaporated to give an oil. This oil was dissolved in methanol (50 mL) and treated with methyl mercaptoacetate (2.7 mL) and sodium methoxide (7.3 mL of a 25% solution in methanol). After reflux for 1 h, the cooled reaction mixture was reduced to one third volume and water was added. The reaction mixture was extracted three times with ethyl acetate. The combined extracts were dried (MgSO4), the solvent was evaporated and the residue was chromatographed on silica eluting with dichloromethane/isohexane mixtures to give the sub-title ester (2.0 g).
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
Phosphorous oxychloride
Quantity
6.7 mL
Type
reactant
Reaction Step Three
Name
dimethylformamide
Quantity
11 mL
Type
reactant
Reaction Step Three
Name
(3-chlorophenyl)ethanone
Quantity
5 g
Type
reactant
Reaction Step Four
Name
hydroxylamine hydrochloride
Quantity
10 g
Type
reactant
Reaction Step Five
Name
methyl mercaptoacetate
Quantity
2.7 mL
Type
reactant
Reaction Step Six
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step Seven
Name
ester

Identifiers

REACTION_CXSMILES
P(Cl)(Cl)(Cl)=O.[Cl:6][C:7]1[CH:8]=[C:9]([C:13](=O)[CH3:14])[CH:10]=[CH:11][CH:12]=1.Cl.NO.[SH:19][CH2:20][C:21]([O:23][CH3:24])=[O:22].C[O-].[Na+].[CH3:28][N:29](C)C=O>CO.O>[NH2:29][C:28]1[CH:14]=[C:13]([C:9]2[CH:10]=[CH:11][CH:12]=[C:7]([Cl:6])[CH:8]=2)[S:19][C:20]=1[C:21]([O:23][CH3:24])=[O:22] |f:2.3,5.6|

Inputs

Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Two
Name
water
Quantity
50 mL
Type
solvent
Smiles
O
Step Three
Name
Phosphorous oxychloride
Quantity
6.7 mL
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Name
dimethylformamide
Quantity
11 mL
Type
reactant
Smiles
CN(C=O)C
Step Four
Name
(3-chlorophenyl)ethanone
Quantity
5 g
Type
reactant
Smiles
ClC=1C=C(C=CC1)C(C)=O
Step Five
Name
hydroxylamine hydrochloride
Quantity
10 g
Type
reactant
Smiles
Cl.NO
Step Six
Name
methyl mercaptoacetate
Quantity
2.7 mL
Type
reactant
Smiles
SCC(=O)OC
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[O-].[Na+]
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Step Seven
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 20 minutes at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the internal temperature below 25° C
CUSTOM
Type
CUSTOM
Details
the internal temperature below 30° C
WAIT
Type
WAIT
Details
After a further 30 minutes
Duration
30 min
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted three times with ethyl acetate
WASH
Type
WASH
Details
The combined extracts were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to give an oil
TEMPERATURE
Type
TEMPERATURE
Details
After reflux for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
the cooled reaction mixture
ADDITION
Type
ADDITION
Details
was added
EXTRACTION
Type
EXTRACTION
Details
The reaction mixture was extracted three times with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined extracts were dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated
CUSTOM
Type
CUSTOM
Details
the residue was chromatographed on silica eluting with dichloromethane/isohexane

Outcomes

Product
Details
Reaction Time
 20 min
Name
ester
Type
product
Smiles
NC1=C(SC(=C1)C1=CC(=CC=C1)Cl)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.